Cas no 550299-59-7 (N-(6,7-Dimethoxy-4-oxo-1,4-dihydroquinazolin-2-yl)guanidine)

• Product Name: N-(6,7-Dimethoxy-4-oxo-1,4-dihydroquinazolin-2-yl)guanidine
• CAS No: 550299-59-7
• MF: C₁₁H₁₃N₅O₃
• MW: 263.252621412277
• MDL: MFCD19103528
• CID: 4715151
• Update Time: 2025-10-25

N-(6,7-Dimethoxy-4-oxo-1,4-dihydroquinazolin-2-yl)guanidine Chemical and Physical Properties

Names and Identifiers

• N-(6,7-dimethoxy-4-oxo-1,4-dihydroquinazolin-2-yl)guanidine
• 1-(4-hydroxy-6,7-dimethoxyquinazolin-2-yl)guanidine
• N-(4-hydroxy-6,7-dimethoxyquinazolin-2-yl)guanidine
• N-(4-Hydroxy-6,7-dimethoxy-quinazolin-2-yl)-guanidine
• 1-(6,7-Dimethoxy-4-oxo-1,4-dihydroquinazolin-2-yl)guanidine
• BAS 06107492
• TimTec1_006285
• 2-(6,7-dimethoxy-4-oxo-1H-quinazolin-2-yl)guanidine
• HMS1551N15
• STL482701
• SBB083360
• BBL029428
• STK103181
• N-(6,7-Dimethoxy-4-oxo-1,4-dihydroquinazolin-2-yl)guanidine

• MDL： MFCD19103528
• Inchi： 1S/C11H13N5O3/c1-18-7-3-5-6(4-8(7)19-2)14-11(15-9(5)17)16-10(12)13/h3-4H,1-2H3,(H5,12,13,14,15,16,17)
• InChI Key： YWLNDYANIWBMAJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C(NC(/N=C(\N)/N)=N2)=O)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 419
• Topological Polar Surface Area: 124

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 503.1±60.0 °C at 760 mmHg
• Flash Point: 258.1±32.9 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

N-(6,7-Dimethoxy-4-oxo-1,4-dihydroquinazolin-2-yl)guanidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(6,7-Dimethoxy-4-oxo-1,4-dihydroquinazolin-2-yl)guanidine

N-(6,7-Dimethoxy-4-Oxo-1,4-Dihydroquinazolin-2-Yl)Guanidine: A Comprehensive Overview

N-(6,7-Dimethoxy-4-Oxo-1,4-Dihydroquinazolin-2-Yl)Guanidine, also known by its CAS number 550299-59-7, is a highly specialized compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of quinazoline derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule features a quinazoline ring system with a guanidine substituent at the 2-position and methoxy groups at the 6 and 7 positions, contributing to its unique pharmacological properties.

Recent studies have highlighted the role of quinazoline derivatives in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications. The presence of the guanidine group in this compound enhances its ability to interact with biological targets such as protein kinases, making it a promising candidate for drug development. For instance, research has shown that N-(6,7-Dimethoxy-4-Oxo-1,4-Dihydroquinazolin-2-Yl)Guanidine exhibits potent inhibitory activity against certain kinases involved in cancer progression.

The synthesis of this compound involves a multi-step process that typically includes the formation of the quinazoline core followed by functionalization with methoxy and guanidine groups. The optimization of these synthetic routes has been a focus of recent investigations to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

In terms of pharmacokinetics, N-(6,7-Dimethoxy-4-Oxo-1,4-Dihydroquinazolin-2-Yl)Guanidine demonstrates favorable absorption profiles in preclinical models. Its bioavailability is influenced by the presence of electron-donating methoxy groups, which enhance solubility and stability within biological systems. These properties are critical for ensuring effective delivery to target tissues and minimizing systemic toxicity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets. Molecular docking studies have revealed that the guanidine moiety plays a pivotal role in stabilizing interactions within active sites of enzymes and receptors. This insight has guided further modifications to enhance selectivity and reduce off-target effects.

The application of N-(6,7-Dimethoxy-4-Oxo-1,4-Dihydroquinazolin-2-Yl)Guanidine extends beyond therapeutic development. Its structural features make it a valuable tool in chemical biology for studying enzyme mechanisms and signaling pathways. For example, it has been utilized as a probe to investigate kinase signaling cascades in cancer cells.

In conclusion, N-(6,7-Dimethoxy-4-Oxo-1,4-Dihydroquinazolin-2-Yl)Guanidine (CAS No: 550299–59–7) represents a cutting-edge compound with vast potential in drug discovery and chemical research. Its unique structure and biological activities position it as a key player in advancing treatments for complex diseases such as cancer and viral infections.